Cas no 89007-15-8 (Piperazine, 1-(2-methyl-1-oxopropyl)-4-pyrazinyl-)

Piperazine, 1-(2-methyl-1-oxopropyl)-4-pyrazinyl- structure
89007-15-8 structure
Product Name:Piperazine, 1-(2-methyl-1-oxopropyl)-4-pyrazinyl-
CAS No:89007-15-8
MF:C12H18N4O
MW:234.297522068024
CID:616296
PubChem ID:18340862
Update Time:2025-04-19

Piperazine, 1-(2-methyl-1-oxopropyl)-4-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(2-methyl-1-oxopropyl)-4-pyrazinyl-
    • 2-methyl-1-(4-pyrazin-2-ylpiperazin-1-yl)propan-1-one
    • DTXSID30592943
    • 89007-15-8
    • AKOS008921788
    • 2-Methyl-1-[4-(pyrazin-2-yl)piperazin-1-yl]propan-1-one
    • SCHEMBL1911516
    • Inchi: 1S/C12H18N4O/c1-10(2)12(17)16-7-5-15(6-8-16)11-9-13-3-4-14-11/h3-4,9-10H,5-8H2,1-2H3
    • InChI Key: XRWXCBHDBJRSOO-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C)N1CCN(C2C=NC=CN=2)CC1

Computed Properties

  • Exact Mass: 234.14806121g/mol
  • Monoisotopic Mass: 234.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.3Ų
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